Cas no 1420408-36-1 (4,6-Quinazolinediamine, N4-(3,4-dichloro-2-fluorophenyl)-7-methoxy-)

• Product Name: 4,6-Quinazolinediamine, N4-(3,4-dichloro-2-fluorophenyl)-7-methoxy-
• CAS No: 1420408-36-1
• MF: C₁₅H₁₁Cl₂FN₄O
• MW: 353.17844414711
• CID: 5150515
• Update Time: 2025-10-31

4,6-Quinazolinediamine, N4-(3,4-dichloro-2-fluorophenyl)-7-methoxy- Chemical and Physical Properties

Names and Identifiers

• 4,6-Quinazolinediamine, N4-(3,4-dichloro-2-fluorophenyl)-7-methoxy-

• Inchi： 1S/C15H11Cl2FN4O/c1-23-12-5-11-7(4-9(12)19)15(21-6-20-11)22-10-3-2-8(16)13(17)14(10)18/h2-6H,19H2,1H3,(H,20,21,22)
• InChI Key： HGCCYSRQGNNREL-UHFFFAOYSA-N
• SMILES： N1=C2C(C=C(N)C(OC)=C2)=C(NC2=CC=C(Cl)C(Cl)=C2F)N=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 4,6-Quinazolinediamine, N4-(3,4-dichloro-2-fluorophenyl)-7-methoxy-

Introduction to 4,6-Quinazolinediamine, N4-(3,4-dichloro-2-fluorophenyl)-7-methoxy- (CAS No. 1420408-36-1)

4,6-Quinazolinediamine, N4-(3,4-dichloro-2-fluorophenyl)-7-methoxy-, identified by the Chemical Abstracts Service Number (CAS No. 1420408-36-1), is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinazoline derivatives, a class of heterocyclic compounds known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a methoxy group at the 7-position and a 3,4-dichloro-2-fluorophenyl substituent at the N4-position, contribute to its unique chemical properties and biological interactions.

The quinazoline scaffold is a privileged structure in drug discovery due to its ability to interact with various biological targets, including enzymes and receptors. The modifications introduced in N4-(3,4-dichloro-2-fluorophenyl)-7-methoxy- quinazolinediamine are designed to enhance its binding affinity and selectivity towards specific biological pathways. This has led to extensive research into its potential as an intermediate in the synthesis of novel therapeutic agents.

In recent years, there has been a growing interest in quinazoline derivatives as candidates for treating various diseases, including cancer, infectious diseases, and inflammatory conditions. The structural motifs present in 4,6-Quinazolinediamine, N4-(3,4-dichloro-2-fluorophenyl)-7-methoxy- make it a promising candidate for further investigation in these areas. Specifically, the dichloro and fluoro substituents on the phenyl ring are known to enhance metabolic stability and bioavailability, while the methoxy group can influence electronic properties and binding interactions.

One of the most compelling aspects of this compound is its potential role in oncology research. Quinazoline derivatives have been extensively studied for their antitumor properties, with several compounds already entering clinical trials. The presence of both nitrogen and oxygen heteroatoms in the quinazoline ring allows for multiple hydrogen bonding interactions with biological targets, which is crucial for achieving high affinity and selectivity. The specific substitution pattern in N4-(3,4-dichloro-2-fluorophenyl)-7-methoxy- quinazolinediamine is hypothesized to enhance its ability to modulate key enzymes involved in cell proliferation and survival.

Recent studies have demonstrated that quinazoline derivatives can inhibit kinases and other enzymes that are overexpressed in cancer cells. The structural features of 4,6-Quinazolinediamine, N4-(3,4-dichloro-2-fluorophenyl)-7-methoxy- are particularly well-suited for interacting with these targets. For instance, the dichloro-substituted phenyl ring can mimic ATP binding pockets in kinases, while the methoxy group can engage in hydrogen bonding with residues critical for enzyme activity. These interactions are essential for developing potent inhibitors that can disrupt cancer cell signaling pathways.

Beyond oncology, this compound has also shown promise in other therapeutic areas. Researchers have explored its potential as an antiviral agent, leveraging its ability to interfere with viral replication processes. Additionally, its anti-inflammatory properties have been investigated, making it a candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and Crohn's disease. The versatility of N4-(3,4-dichloro-2-fluorophenyl)-7-methoxy- quinazolinediamine lies in its ability to modulate multiple biological targets through subtle changes in its chemical structure.

The synthesis of 4,6-Quinazolinediamine, N4-(3,4-dichloro-2-fluorophenyl)-7-methoxy- involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to introduce the desired substituents while maintaining high yields and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex aryl rings present in this molecule. The synthetic route also emphasizes green chemistry principles to minimize waste and improve sustainability.

The pharmacokinetic properties of this compound are another area of active investigation. Researchers are interested in optimizing its absorption, distribution, metabolism, excretion (ADME) profiles to enhance therapeutic efficacy and reduce side effects. Computational modeling techniques have been used to predict how different structural modifications will affect these properties. These studies provide valuable insights into how N4-(3,4-dichloro-2-fluorophenyl)-7-methoxy-quinazolinediamine can be further optimized for clinical use.

In conclusion, 4,6-Quinazolinediamine, N₄(3, _D,_D-chloro-,,,,)fluoro)phenyl)-7)methoxy)(CAS No.1420408)36)1) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features make it a valuable scaffold for developing novel therapeutic agents targeting cancer,* infectious diseases,*and* inflammatory*conditions.*Further*research*is*necessary*to*fully*elucidate*its*biochemical*mechanisms*and*optimize*suitable*treatment*regimens.*The*sustained*interest*in*this*molecule*suggests*a*bright*future*for*quinazoline*-derived*treatments*in*human*medicine.*